Cas no 65032-05-5 (Pyrazine, (1-methylethoxy)-)
Pyrazine, (1-methylethoxy)- structure
Product Name:Pyrazine, (1-methylethoxy)-
CAS No:65032-05-5
MF:C7H10N2O
MW:138.167101383209
CID:409456
PubChem ID:13256886
Update Time:2025-04-19
Pyrazine, (1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, (1-methylethoxy)-
- 2-propan-2-yloxypyrazine
- 2-isopropoxypyrazine
- 2-propan-2-yloxy-1,4-dihydropyrazine
- isopropoxy-pyrazine
- Pyrazine,(1-methylethoxy)
- 2-[(Propan-2-yl)oxy]pyrazine
- SCHEMBL4272999
- DTXSID20532373
- 65032-05-5
-
- Inchi: 1S/C7H10N2O/c1-6(2)10-7-5-8-3-4-9-7/h3-6H,1-2H3
- InChI Key: HXTSOMZAFUTVCP-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CN=1)C(C)C
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01000
- LogP: 1.26380
Pyrazine, (1-methylethoxy)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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